Cas no 1806380-56-2 (3-(Difluoromethyl)-5-(3-methoxy-3-oxopropyl)mandelic acid)

• Product Name: 3-(Difluoromethyl)-5-(3-methoxy-3-oxopropyl)mandelic acid
• CAS No: 1806380-56-2
• MF: C₁₃H₁₄F₂O₅
• MW: 288.244071483612
• CID: 4941307
• Update Time: 2025-10-29

3-(Difluoromethyl)-5-(3-methoxy-3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-(3-methoxy-3-oxopropyl)mandelic acid

• Inchi： 1S/C13H14F2O5/c1-20-10(16)3-2-7-4-8(11(17)13(18)19)6-9(5-7)12(14)15/h4-6,11-12,17H,2-3H2,1H3,(H,18,19)
• InChI Key： FGDLABLDZCEBSI-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C(=O)O)O)C=C(C=1)CCC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 348
• XLogP3: 1.5
• Topological Polar Surface Area: 83.8

Additional information on 3-(Difluoromethyl)-5-(3-methoxy-3-oxopropyl)mandelic acid

Comprehensive Overview of 3-(Difluoromethyl)-5-(3-methoxy-3-oxopropyl)mandelic acid (CAS No. 1806380-56-2)

3-(Difluoromethyl)-5-(3-methoxy-3-oxopropyl)mandelic acid (CAS No. 1806380-56-2) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. Its unique structure, featuring a difluoromethyl group and a methoxy-3-oxopropyl side chain, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in modulating enzyme activity and improving metabolic stability.

The compound's mandelic acid backbone is a key focus, as it is known for its chiral properties and applications in asymmetric synthesis. With the growing demand for enantiomerically pure pharmaceuticals, 3-(Difluoromethyl)-5-(3-methoxy-3-oxopropyl)mandelic acid offers a promising scaffold for developing targeted therapies. Recent studies highlight its role in optimizing pharmacokinetic profiles, a hot topic in AI-driven drug design and computational chemistry.

In agrochemical applications, the difluoromethyl moiety enhances the compound's bioactivity, making it a candidate for developing next-generation crop protection agents. Sustainability concerns and the push for green chemistry have spurred interest in fluorine-containing compounds like this one, as they often require lower application rates, reducing environmental impact.

Analytical techniques such as HPLC and NMR spectroscopy are critical for characterizing CAS No. 1806380-56-2, ensuring purity and consistency in research. The compound's stability under various pH conditions is another area of investigation, aligning with the industry's focus on formulation science and drug delivery systems.

As the scientific community prioritizes structure-activity relationship (SAR) studies, 3-(Difluoromethyl)-5-(3-methoxy-3-oxopropyl)mandelic acid serves as a versatile building block. Its compatibility with click chemistry and other modern synthetic methods further elevates its utility in high-throughput screening platforms.

Regulatory compliance is another key consideration. While not classified as hazardous, proper handling protocols are recommended to maintain integrity during storage and transport. The compound's material safety data sheet (MSDS) provides detailed guidance, reflecting the industry's emphasis on laboratory safety standards.

Market trends indicate rising demand for fluorinated compounds like CAS No. 1806380-56-2, driven by advancements in precision agriculture and personalized medicine. Suppliers are increasingly offering custom synthesis services to meet diverse research needs, from small-scale experiments to industrial applications.

Future research directions may explore the compound's potential in bioconjugation or as a linker in proteolysis-targeting chimeras (PROTACs), addressing current challenges in targeted protein degradation. Its role in metabolomics studies could also unlock new insights into biochemical pathways.

In summary, 3-(Difluoromethyl)-5-(3-methoxy-3-oxopropyl)mandelic acid represents a multifaceted tool for modern chemistry, bridging gaps between medicinal chemistry, agrochemical innovation, and materials science. Its continued study will likely yield breakthroughs aligned with global priorities like sustainable development and healthcare advancement.